Cas no 38971-42-5 (N-Acetyl-2-O-(2-aminoethyl)-α-neuraminic Acid)

• Product Name: N-Acetyl-2-O-(2-aminoethyl)-α-neuraminic Acid
• CAS No: 38971-42-5
• MF: C₁₃H₂₄N₂O₉
• MW: 352.337664604187
• CID: 4500436
• PubChem ID: 154703177
• Update Time: 2025-04-24

N-Acetyl-2-O-(2-aminoethyl)-α-neuraminic Acid Chemical and Physical Properties

Names and Identifiers

• α-Neuraminic acid, N-acetyl-2-O-(2-aminoethyl)-
• (2R,4S,5R,6R)-5-Acetamido-2-(2-aminoethoxy)-4-hydroxy-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylic acid
• 38971-42-5
• (2R,4S,5R,6R)-5-acetamido-2-(2-aminoethoxy)-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• N-Acetyl-2-O-(2-aminoethyl)-alpha-neuraminic Acid
• N-Acetyl-2-O-(2-aminoethyl)-α-neuraminic Acid

• Inchi： 1S/C13H24N2O9/c1-6(17)15-9-7(18)4-13(12(21)22,23-3-2-14)24-11(9)10(20)8(19)5-16/h7-11,16,18-20H,2-5,14H2,1H3,(H,15,17)(H,21,22)/t7-,8+,9+,10+,11+,13+/m0/s1
• InChI Key： UYBUBCBJCDBBDU-CTAKWSDESA-N
• SMILES： O1[C@@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)O)OCCN

Computed Properties

• Exact Mass: 352.14818035Da
• Monoisotopic Mass: 352.14818035Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.1
• Topological Polar Surface Area: 192Ų

Additional information on N-Acetyl-2-O-(2-aminoethyl)-α-neuraminic Acid

α-Neuraminic acid, N-acetyl-2-O-(2-aminoethyl)- (CAS No. 38971-42-5): A Comprehensive Overview

α-Neuraminic acid, N-acetyl-2-O-(2-aminoethyl)-, identified by its Chemical Abstracts Service (CAS) number 38971-42-5, is a specialized derivative of neuraminic acid that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound represents a fascinating modification of the naturally occurring sialic acid, featuring an acetylated group at the C-2 position and an ethyleneamine moiety at the O-2 position. Such structural modifications endow it with unique chemical and biological properties, making it a subject of intense study for its potential applications in medicine and biotechnology.

The significance of α-Neuraminic acid, N-acetyl-2-O-(2-aminoethyl)- lies in its ability to interact with biological receptors and enzymes in a manner distinct from its parent compound, sialic acid. This interaction is crucial for various biological processes, including viral infection and immune response modulation. Recent studies have highlighted its role as a potential therapeutic agent, particularly in the context of antiviral and anti-inflammatory applications.

In the realm of virology, α-Neuraminic acid, N-acetyl-2-O-(2-aminoethyl)- has been explored for its ability to inhibit viral replication. Sialic acid is a well-known receptor for many viruses, including influenza and herpesviruses, as it is essential for viral entry into host cells. By structurally mimicking sialic acid but with altered properties, this derivative can interfere with the binding of viruses to their cellular receptors, thereby preventing infection. Preliminary research indicates that it may serve as a lead compound for developing novel antiviral drugs with improved efficacy and reduced side effects compared to existing treatments.

Beyond its antiviral potential, α-Neuraminic acid, N-acetyl-2-O-(2-aminoethyl)- has also shown promise in modulating immune responses. Sialic acids play a critical role in regulating the activity of various immune cells and cytokines. The modified structure of this compound allows it to interact with immune receptors in a way that can either enhance or suppress inflammatory responses, depending on the context. This dual functionality makes it a valuable candidate for developing immunomodulatory therapies for conditions such as autoimmune diseases and chronic inflammation.

The synthesis of α-Neuraminic acid, N-acetyl-2-O-(2-aminoethyl)- is a complex process that requires precise chemical manipulation of sialic acid derivatives. The introduction of the acetyl group at the C-2 position and the ethyleneamine moiety at the O-2 position involves multiple steps, including glycosylation, acetylation, and alkylation reactions. Advances in synthetic chemistry have enabled more efficient and scalable production methods, making this compound more accessible for research and development purposes.

The pharmacological properties of α-Neuraminic acid, N-acetyl-2-O-(2-aminoethyl)- have been further investigated through in vitro and in vivo studies. These studies have revealed its potential as an anti-inflammatory agent by demonstrating its ability to reduce pro-inflammatory cytokine production and enhance regulatory T cell activity. Additionally, its antiviral effects have been observed in animal models of influenza infection, where it has shown efficacy in reducing viral load and alleviating symptoms.

The future prospects of α-Neuraminic acid, N-acetyl-2-O-(2-aminoethyl)- are vast and multifaceted. Ongoing research aims to optimize its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Furthermore, exploring its potential applications in other therapeutic areas, such as cancer therapy and neurodegenerative diseases, is an exciting avenue for future investigation. The unique structural features of this compound make it a versatile tool for drug discovery and development.

In conclusion, α-Neuraminic acid, N-acetyl-2-O-(2-aminoethyl)-, CAS No. 38971-42-5, is a promising compound with significant implications for medicine and biotechnology. Its ability to modulate viral infection and immune responses positions it as a valuable candidate for developing novel therapeutic agents. As research continues to uncover its full potential, this derivative is poised to play a crucial role in addressing some of the most pressing challenges in healthcare today.